((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(o-tolyl)methanone

• IUPAC Name: (3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-(2-methylphenyl)methanone
• InChI: InChI=1S/C16H21NO2/c1-11-5-3-4-6-15(11)16(18)17-12-7-8-13(17)10-14(9-12)19-2/h3-6,12-14H,7-10H2,1-2H3
• InChI Key: ZLVUMJXXGQMYTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2C3CCC2CC(C3)OC
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol
• CAS No.: 2320146-96-9

Description

((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(o-tolyl)methanone is a useful research compound. Its molecular formula is C16H21NO2 and its molecular weight is 259.349. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Transformations :

  • A Novel Synthesis of Tropones : Methoxy-substituted oxanorbornene aldehydes, related to the chemical structure , were synthesized through solvolysis and further converted into various bicyclic compounds and tropones, highlighting the compound's potential in synthetic organic chemistry (Zinser, Henkel, & Föhlisch, 2004).

• Potential in Drug Synthesis :

  • Nonpeptide Antagonist Development : A study on a compound structurally similar to the one , highlighted its role as a potent nonpeptide antagonist of the substance P (NK1) receptor, suggesting its utility in developing therapeutic agents (Snider et al., 1991).

• Biological Activity Exploration :

  • Antibacterial Activity : Compounds structurally related to ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(o-tolyl)methanone showed promising antibacterial activity, indicating potential applications in medicinal chemistry and drug development (Reddy, Reddy, Reddy, & Reddy, 2011).

• Applications in Organic Chemistry :

  • Rearrangement and Synthesis of Novel Compounds : The rearrangement of spirocyclic epoxides related to the compound has been studied, providing access to novel 5-substituted 2-azabicyclo[3.1.0]hexanes, underscoring the compound's significance in organic synthesis (Adamovskyi, Artamonov, Tymtsunik, & Grygorenko, 2014).

• Role in Asymmetric Synthesis :

  • Synthesis of Carbapenem Antibiotics : The compound's structural analogues have been used in the enantioselective construction of azabicyclo[4.2.0]octanes, crucial for synthesizing carbapenem antibiotics, demonstrating its relevance in pharmaceutical chemistry (Anada & Watanabe, 1998).